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Compound of Interest

Compound Name: 1,3-Dibromohexane

Cat. No.: B3142702 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Experimental data for the physical properties of 1,3-dibromohexane (CAS No:

51104-99-5) is not readily available in published literature. The following guide provides

computed and predicted values for its core physical properties, alongside standardized

experimental protocols for their determination.

Introduction
1,3-Dibromohexane is a halogenated alkane with the molecular formula C6H12Br2. As a

difunctionalized hexane, it holds potential as a building block in organic synthesis, particularly

in the formation of carbon-carbon and carbon-heteroatom bonds. Its utility in the development

of novel pharmaceutical compounds and other advanced materials necessitates a thorough

understanding of its physical characteristics. This guide summarizes the predicted physical

properties of 1,3-dibromohexane and provides detailed, generalized experimental protocols

for their empirical determination.

Core Physical Properties (Predicted)
The physical properties of 1,3-dibromohexane have been estimated using computational

models. These predicted values offer a valuable baseline for experimental design and safety

considerations.
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Property Predicted Value

Molecular Weight 243.97 g/mol [1]

Density 1.586 g/cm³ (predicted)

Boiling Point 215.3 ± 14.0 °C at 760 mmHg (predicted)

Refractive Index 1.507 (predicted)

Flash Point 84.0 ± 20.4 °C (predicted)

Vapor Pressure 0.2 ± 0.4 mmHg at 25°C (predicted)

LogP 3.4 (predicted)[1]

Experimental Protocols for Physical Property
Determination
The following sections detail standardized laboratory procedures for the experimental

determination of the key physical properties of liquid organic compounds such as 1,3-
dibromohexane.

The density of a liquid is its mass per unit volume. A common and straightforward method for

determining the density of a liquid is by using a pycnometer or, more simply, by measuring the

mass of a known volume.

Methodology:

Preparation: Ensure the glassware (a graduated cylinder or pycnometer and a beaker) is

clean and dry.

Tare Mass: Place the empty, dry graduated cylinder on an analytical balance and record its

mass.

Volume Measurement: Carefully add a specific volume of 1,3-dibromohexane (e.g., 10 mL)

to the graduated cylinder. Read the volume from the bottom of the meniscus.
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Mass Measurement: Place the graduated cylinder containing the 1,3-dibromohexane on the

analytical balance and record the total mass.

Calculation:

Subtract the mass of the empty graduated cylinder from the total mass to find the mass of

the 1,3-dibromohexane.

Divide the mass of the liquid by the measured volume to calculate the density (ρ = m/V).

Replication: Repeat the measurement at least three times to ensure accuracy and calculate

the average density.
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Density Determination Workflow

Clean and dry graduated cylinder

Weigh empty cylinder (m1)

Add known volume (V) of 1,3-dibromohexane

Weigh cylinder with liquid (m2)

Calculate mass of liquid (m = m2 - m1)

Calculate density (ρ = m/V)

Repeat 3 times and average

Click to download full resolution via product page

Workflow for Density Determination

The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure

surrounding the liquid. The Thiele tube method is a common technique for determining the

boiling point of a small sample of liquid.
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Methodology:

Sample Preparation: Add a small amount (0.5-1 mL) of 1,3-dibromohexane to a small test

tube.

Capillary Tube: Place a capillary tube, sealed at one end, into the test tube with the open end

submerged in the liquid.

Apparatus Setup: Attach the test tube to a thermometer using a rubber band or a wire. The

bottom of the test tube should be level with the thermometer bulb.

Heating: Immerse the assembly in a Thiele tube containing mineral oil, ensuring the heat is

applied to the side arm.

Observation: Heat the Thiele tube gently. As the temperature rises, a stream of bubbles will

emerge from the capillary tube.

Temperature Reading: Continue heating until a steady stream of bubbles is observed. Then,

remove the heat source. The boiling point is the temperature at which the liquid just begins to

enter the capillary tube as it cools.

Record Pressure: Record the atmospheric pressure at the time of the experiment, as boiling

point is pressure-dependent.
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Boiling Point Determination (Thiele Tube)

Add 1,3-dibromohexane to a small test tube

Insert sealed capillary tube (open end down)

Attach test tube to thermometer

Immerse in Thiele tube with heating oil

Heat gently and observe bubble stream

Remove heat and record temperature when liquid enters capillary

Record atmospheric pressure

Click to download full resolution via product page

Boiling Point Determination Workflow

The refractive index of a substance is a dimensionless number that describes how fast light

travels through that material. It is a characteristic property of a substance and can be used to
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identify and assess the purity of a liquid. An Abbe refractometer is commonly used for this

measurement.

Methodology:

Instrument Calibration: Calibrate the Abbe refractometer using a standard liquid with a

known refractive index, such as distilled water.

Sample Application: Place a few drops of 1,3-dibromohexane onto the prism of the

refractometer.

Measurement: Close the prism and allow the sample to equilibrate to the instrument's

temperature (typically 20°C).

Observation: Look through the eyepiece and adjust the knobs to bring the dividing line

between the light and dark fields into sharp focus and on the crosshairs.

Reading: Read the refractive index value from the scale.

Temperature Correction: If the measurement is not performed at the standard temperature

(20°C), a correction factor may need to be applied.

Cleaning: Clean the prism thoroughly with a suitable solvent (e.g., ethanol or isopropanol)

and a soft lens tissue after the measurement.
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Refractive Index Determination (Abbe Refractometer)

Calibrate refractometer with a standard

Place a few drops of 1,3-dibromohexane on the prism

Close prism and allow temperature to equilibrate

Adjust for sharp light/dark boundary on crosshairs

Read refractive index from the scale

Record temperature and apply correction if necessary

Clean prisms with appropriate solvent

Click to download full resolution via product page

Refractive Index Measurement Workflow

Safety and Handling
As a halogenated organic compound, 1,3-dibromohexane should be handled with appropriate

safety precautions. It is advisable to work in a well-ventilated fume hood and wear personal
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protective equipment (PPE), including gloves, safety glasses, and a lab coat. Consult the

Safety Data Sheet (SDS) for specific handling and disposal information.

Conclusion
While experimental data on the physical properties of 1,3-dibromohexane is limited,

computational predictions provide a solid foundation for its use in research and development.

The standardized protocols outlined in this guide offer a clear path for the empirical validation

of these properties, enabling scientists and drug development professionals to confidently

incorporate this compound into their synthetic and analytical workflows.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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